2-(Hex-5-enyl)isoindoline-1,3-dione

• IUPAC Name: 2-hex-5-enylisoindole-1,3-dione
• InChI: InChI=1S/C14H15NO2/c1-2-3-4-7-10-15-13(16)11-8-5-6-9-12(11)14(15)17/h2,5-6,8-9H,1,3-4,7,10H2
• InChI Key: IORZJOJSTUVEQE-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCN1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• CAS RN: 52898-33-6

Description

2-(Hex-5-enyl)isoindoline-1,3-dione, also known as 2-hex-5-enyl isoindoline-1,3-dione, is an organic compound belonging to the isoindoline family. It is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds. The compound has been studied extensively in recent years due to its potential applications in the pharmaceutical and agrochemical industries.

Scientific Research Applications

Synthesis and Material Science

• Greener Synthesis Methods : Isoindoline-1,3-dione derivatives, including 2-(Hex-5-enyl)isoindoline-1,3-dione, have applications in material science and medicine. An environmentally friendly synthesis method using Water Extract of Onion Peel Ash (WEOPA) was developed, offering advantages like the non-usage of external acids and a recyclable catalytic system (Journal et al., 2019).

• Crystal and Molecular Structure Analysis : The crystal and molecular structure of isoindoline-1,3-dione derivatives has been characterized, aiding in understanding their properties for applications in material science (Duru et al., 2018).

Biomedical Applications

• Antimicrobial Activity : Some isoindoline-1,3-dione derivatives show significant antimicrobial activity, making them potential candidates for drug development (Sabastiyan & Suvaikin, 2012).

• Optoelectronics and Fluorescence : Novel acridin-isoindoline-1,3-dione derivatives exhibit properties suitable for optoelectronic applications. Their high thermal stability and excellent fluorescent properties make them potential candidates for use in optoelectronic devices (Mane et al., 2019).

• Alzheimer's Disease Research : Isoindoline-1,3-dione derivatives have been studied for their potential use in Alzheimer's disease treatment, demonstrating inhibitory effects on key enzymes involved in the disease's progression (Panek et al., 2018).

• Cancer Research : Isoindoline-1,3-dione derivatives have shown potential in cancer treatment, particularly in cytotoxicity against specific cancer cell lines. Their structural properties have been extensively studied to understand their interaction with biological targets (Kumar et al., 2019).

Chemical Properties and Applications

• Corrosion Inhibition : Aza-pseudopeptides derived from isoindoline-1,3-dione have been tested as corrosion inhibitors, showing effectiveness in protecting metals in acidic environments (Chadli et al., 2017).

• Computational Chemistry : Computational studies on isoindoline-1,3-dione derivatives help understand their structural properties and potential interactions in various applications, including drug design and material science (Özdemir Tarı & Demirtaş, 2022).

Mechanism of Action

Target of Action

The primary target of 2-(Hex-5-enyl)isoindoline-1,3-dione is the human dopamine receptor D2 (hD2R) . This receptor plays a crucial role in the dopaminergic system, which is involved in several neurological processes including motor control, reward, and reinforcement.

Mode of Action

This compound interacts with the hD2R at its allosteric binding site . The compound’s interaction with the receptor’s amino acid residues influences the receptor’s activity, potentially modulating the dopaminergic signaling pathway .

Pharmacokinetics

In silico analysis suggests that isoindolines, a family of compounds that includes this compound, have favorable pharmacokinetic properties

Result of Action

One study suggests that isoindolines can revert parkinsonism induced by 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine . This suggests that this compound may have potential therapeutic effects in neurological disorders such as Parkinson’s disease.

Synthesis routes and methods I

Procedure details

This example illustrates a synthesis of N-(5,6-Oxidohexyl)phthalimide (inventive compound no. 1103). 1-bromo-5-hexene (6.52 g, 40 mmol) was added to a potassium phthalimide (7.4 g, 40 mmol) suspension in 50 mL of dimethyl sulfoxide and stirred overnight. After 12 hours of stirring at room temperature, the reaction was poured into a separatory funnel containing 300 mL of water and extracted with dichloromethane (5×200 mL). The organic extracts were combined, washed with water (100 mL) and brine (100 mL), dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The crude product obtained was further purified by flash chromatography over silica gel (eluant: 10% acetone/hexane) to yield 9.2 g (100% yield) of N-(5-Hexenyl)phthalimide (inventive compound no. 1101).

Synthesis routes and methods II

Procedure details

A suspension of 39 g of potassium phthalimide in 150 ml of N,N-dimethylacetamide was treated at 20° C. while stirring with 27 ml of 6-bromo-1-hexene. After 4 hours, the mixture was poured into 300 ml of ice-water, extracted with ether, the organic phase was washed with 10% sodium chloride solution, dried, filtered and concentrated to dryness. There were obtained 45 g (100%) of 6-phthalimido-1-hexene, m.p. 17°-20° C.